2-(4-(4-Fluoro-3-methylphenyl)-2-(4-methylpiperazin-1-yl)thiazol-5-yl)acetic acid

• Molecular Formula: C17H20FN3O2S
• Molecular Weight: 349.4 g/mol
• IUPAC Name: 2-[4-(4-fluoro-3-methylphenyl)-2-(4-methylpiperazin-1-yl)-1,3-thiazol-5-yl]acetic acid
• InChI: InChI=1S/C17H20FN3O2S/c1-11-9-12(3-4-13(11)18)16-14(10-15(22)23)24-17(19-16)21-7-5-20(2)6-8-21/h3-4,9H,5-8,10H2,1-2H3,(H,22,23)
• InChI Key: OFQAIDVEJKJOOX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=C(SC(=N2)N3CCN(CC3)C)CC(=O)O)F

Description

This compound belongs to the class of thiazole-acetic acid derivatives, characterized by a central thiazole ring substituted with a 4-fluoro-3-methylphenyl group at position 4 and a 4-methylpiperazine moiety at position 2.

Biological Activity

2-(4-(4-Fluoro-3-methylphenyl)-2-(4-methylpiperazin-1-yl)thiazol-5-yl)acetic acid is a synthetic compound with a complex molecular structure that has garnered attention for its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

• Molecular Formula : C17H20FN3O2S
• Molecular Weight : 349.4 g/mol
• IUPAC Name : 2-[4-(4-fluoro-3-methylphenyl)-2-(4-methylpiperazin-1-yl)-1,3-thiazol-5-yl]acetic acid

Antiproliferative Effects

Research has indicated that compounds similar to 2-(4-(4-Fluoro-3-methylphenyl)-2-(4-methylpiperazin-1-yl)thiazol-5-yl)acetic acid exhibit significant antiproliferative activity against various cancer cell lines. For instance, fluorinated benzothiazoles have shown potent effects against sensitive cancer cells, indicating a possible mechanism involving the induction of cytochrome P450 enzymes, which leads to the formation of reactive species capable of binding to cellular macromolecules .

The biological activity of this compound may be attributed to several mechanisms:

• Metabolic Activation : Similar compounds undergo metabolic activation, which is crucial for their antiproliferative effects. This process often involves the formation of DNA adducts that disrupt normal cellular functions .
• Covalent Binding : The ability to bind covalently to proteins and nucleic acids enhances the efficacy of these compounds in targeting cancer cells .
• Selective Cytotoxicity : Studies suggest that these compounds can selectively induce cell death in sensitive cancer types while sparing normal cells, which is critical for reducing side effects in therapeutic applications .

Study 1: Anticancer Activity

In a study evaluating the anticancer potential of fluorinated benzothiazoles, it was found that certain derivatives exhibited IC50 values in the low micromolar range against breast and renal cancer cell lines. This highlights the potential of such compounds in developing targeted cancer therapies .

Study 2: In Vivo Efficacy

Another study explored the in vivo effects of related compounds on tumor growth in animal models. The results demonstrated significant tumor regression and improved survival rates, suggesting that these compounds could be viable candidates for further clinical development .

Comparative Analysis

The following table summarizes key findings related to the biological activity of 2-(4-(4-Fluoro-3-methylphenyl)-2-(4-methylpiperazin-1-yl)thiazol-5-yl)acetic acid and its analogs:

Compound	Activity Type	IC50 (μM)	Selectivity	Reference
2-(4-(4-Fluoro-3-methylphenyl)-2-(4-methylpiperazin-1-yl)thiazol-5-yl)acetic acid	Antiproliferative	TBD	High
Fluorinated benzothiazole (5F 203)	Anticancer	0.5 - 5	Sensitive vs. Resistant
Benzamide derivatives	Anti-tubercular	1.35 - 40.32	Non-toxic to HEK cells

Scientific Research Applications

The compound exhibits a range of biological activities that make it a candidate for various therapeutic applications:

• Antimicrobial Activity
  • Research indicates that thiazole derivatives, including this compound, demonstrate significant antimicrobial properties. The presence of the thiazole ring enhances the interaction with microbial targets, potentially leading to effective treatments against resistant strains of bacteria and fungi .
• Anticancer Potential
  • Studies have shown that compounds with similar structures can inhibit cancer cell proliferation by targeting specific signaling pathways involved in tumor growth. The incorporation of piperazine and thiazole moieties is believed to enhance the compound's ability to penetrate cell membranes and exert cytotoxic effects on cancer cells .
• Neuropharmacological Effects
  • The piperazine component suggests potential neuropharmacological applications, particularly in modulating neurotransmitter systems. Compounds with similar structures have been investigated for their effects on serotonin and dopamine receptors, which are critical in treating mood disorders and schizophrenia .

Case Studies

Several studies have highlighted the potential applications of this compound:

• Antimicrobial Efficacy Study
  • A study conducted by Gümrükçüoğlu et al. demonstrated that thiazole derivatives possess promising antimicrobial activity against various bacterial strains, suggesting that modifications in their structure could lead to enhanced efficacy against resistant pathogens .
• Cytotoxicity Assessment in Cancer Cell Lines
  • Research published in pharmacological journals has shown that similar thiazole compounds exhibit cytotoxic effects on prostate cancer cells, indicating potential for further development into effective anticancer agents .
• Neuropharmacology Research
  • Investigations into the neuropharmacological properties of piperazine derivatives indicate their ability to modulate neurotransmitter systems, providing a basis for exploring treatments for psychiatric disorders .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below highlights key structural differences and their implications:

Compound Name (CAS)	Substituents/Modifications	Key Properties/Applications	Reference ID
2-(4-(4-Fluoro-3-methylphenyl)-2-(4-methylpiperazin-1-yl)thiazol-5-yl)acetic acid (Target)	- 4-Fluoro-3-methylphenyl - 4-Methylpiperazine - Acetic acid	Hypothesized antimicrobial/anti-inflammatory activity (based on isostructural analogs)
2-(4-(4-Fluorophenyl)-2-(pyrrolidin-1-yl)thiazol-5-yl)acetic acid (1443291-75-5)	- 4-Fluorophenyl - Pyrrolidine (5-membered amine) - Acetic acid	Discontinued commercial status; potential stability or efficacy limitations
(Z)-2-(5-((4-Chloro-2-(pyrrolidin-1-yl)thiazol-5-yl)methylene)-2,4-dioxothiazolidin-3-yl)acetic acid	- Chloro substituent - Dioxothiazolidinone ring - Pyrrolidine	Anticancer activity (in vitro); synthesized via acetic acid ester intermediates
GW501516 (Cardarine, 317318-70-0)	- Trifluoromethylphenyl - Methylthio-phenoxy group	PPARδ agonist; metabolic regulation, muscle endurance enhancement
2-[4-(Thiophen-2-yl)-1,3-thiazol-5-yl]acetic acid (927999-28-8)	- Thiophene substituent	Predicted physicochemical properties: density 1.459 g/cm³, pKa ~3.88

Key Comparative Insights

Heterocyclic Amine Substituents

• 4-Methylpiperazine (Target) vs. Pyrrolidine (1443291-75-5):
  Piperazine (6-membered ring) offers higher basicity and solubility compared to pyrrolidine (5-membered). This may enhance bioavailability and receptor interaction in the target compound .

Aromatic Ring Modifications

• 4-Fluoro-3-methylphenyl (Target) vs. 4-Fluorophenyl (1443291-75-5):
  The additional methyl group in the target compound may improve lipophilicity and membrane permeability compared to the unsubstituted fluorophenyl analog .
• Trifluoromethylphenyl (GW501516):
  The strong electron-withdrawing trifluoromethyl group in GW501516 enhances metabolic stability and receptor binding affinity, contrasting with the target compound’s simpler fluorophenyl group .

Functional Group Impact